1-(3,3-Dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-(naphthalen-1-ylmethyl)urea

• IUPAC Name: 1-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)-3-(naphthalen-1-ylmethyl)urea
• InChI: InChI=1S/C23H23N3O3/c1-23(2)14-29-20-11-10-17(12-19(20)26-21(23)27)25-22(28)24-13-16-8-5-7-15-6-3-4-9-18(15)16/h3-12H,13-14H2,1-2H3,(H,26,27)(H2,24,25,28)
• InChI Key: ZBPSOQNEABYWFB-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)NC(=O)NCC3=CC=CC4=CC=CC=C43)NC1=O)C
• Molecular Formula: C23H23N3O3
• Molecular Weight: 389.4 g/mol

Description

1-(3,3-Dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-(naphthalen-1-ylmethyl)urea is a useful research compound. Its molecular formula is C23H23N3O3 and its molecular weight is 389.455. The purity is usually 95%.
BenchChem offers high-quality 1-(3,3-Dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-(naphthalen-1-ylmethyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3,3-Dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-(naphthalen-1-ylmethyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Approaches and Chemical Properties

• Synthetic Methodologies : Research has focused on developing synthetic approaches to similar compounds, exploring reactions like the Schmidt and Beckmann rearrangement, which lead to derivatives of benzazepinones and related heterocycles. Such methodologies are crucial for the synthesis of complex molecules with potential applications in drug discovery and materials science (Valderrama, Pessoa‐Mahana, & Tapia, 1993).
• Conformational Studies : Investigations into conformational adjustments over synthons of urea and thiourea-based assemblies have revealed insights into molecular self-assembly processes, which are essential for the development of novel materials and nanotechnology applications (Phukan & Baruah, 2016).

Applications in Materials Science and Pharmacology

• Adsorption Properties : Studies have shown that incorporating nitrogen into a carbon matrix can significantly affect the adsorption capacity and selectivity for certain compounds, which has implications for environmental remediation and purification technologies (Seredych, Hulicova‐Jurcakova, & Bandosz, 2010).
• Photophysical Properties : The photophysical properties of PRODAN derivatives have been examined, providing valuable information for the development of fluorescent probes and sensors. Such research is instrumental in the fields of bioimaging and diagnostics (Lobo & Abelt, 2003).